4-METHYL-1-PENTANOL
4-METHYL-1-PENTANOL
4-Methyl-1-pentanol, also known as iso-hexanol or isohexyl alcohol, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Thus, 4-methyl-1-pentanol is considered to be a fatty alcohol lipid molecule. 4-Methyl-1-pentanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 4-Methyl-1-pentanol has been primarily detected in feces. 4-Methyl-1-pentanol exists in all eukaryotes, ranging from yeast to humans.
4-methylpentan-1-ol is a primary alcohol that is pentan-1-ol bearing an additional methyl substituent at position 4. It has a role as a metabolite. It is a primary alcohol and an alkyl alcohol.
4-methylpentan-1-ol is a primary alcohol that is pentan-1-ol bearing an additional methyl substituent at position 4. It has a role as a metabolite. It is a primary alcohol and an alkyl alcohol.
Brand Name:
Vulcanchem
CAS No.:
1320-98-5
VCID:
VC0072827
InChI:
InChI=1S/C6H14O/c1-6(2)4-3-5-7/h6-7H,3-5H2,1-2H3
SMILES:
CC(C)CCCO
Molecular Formula:
C6H14O
Molecular Weight:
102.17 g/mol
4-METHYL-1-PENTANOL
CAS No.: 1320-98-5
Main Products
VCID: VC0072827
Molecular Formula: C6H14O
Molecular Weight: 102.17 g/mol
| CAS No. | 1320-98-5 |
|---|---|
| Product Name | 4-METHYL-1-PENTANOL |
| Molecular Formula | C6H14O |
| Molecular Weight | 102.17 g/mol |
| IUPAC Name | 4-methylpentan-1-ol |
| Standard InChI | InChI=1S/C6H14O/c1-6(2)4-3-5-7/h6-7H,3-5H2,1-2H3 |
| Standard InChIKey | PCWGTDULNUVNBN-UHFFFAOYSA-N |
| SMILES | CC(C)CCCO |
| Canonical SMILES | CC(C)CCCO |
| Boiling Point | 151.9 °C |
| Physical Description | Liquid |
| Description | 4-Methyl-1-pentanol, also known as iso-hexanol or isohexyl alcohol, belongs to the class of organic compounds known as primary alcohols. Primary alcohols are compounds comprising the primary alcohol functional group, with the general structure RCOH (R=alkyl, aryl). Thus, 4-methyl-1-pentanol is considered to be a fatty alcohol lipid molecule. 4-Methyl-1-pentanol is soluble (in water) and an extremely weak acidic (essentially neutral) compound (based on its pKa). 4-Methyl-1-pentanol has been primarily detected in feces. 4-Methyl-1-pentanol exists in all eukaryotes, ranging from yeast to humans. 4-methylpentan-1-ol is a primary alcohol that is pentan-1-ol bearing an additional methyl substituent at position 4. It has a role as a metabolite. It is a primary alcohol and an alkyl alcohol. |
| Solubility | 0.07 M |
| PubChem Compound | 12296 |
| Last Modified | Nov 11 2021 |
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